Cas no 1241911-41-0 ((6-tert-butylpyridin-3-yl)methanol)

(6-tert-Butylpyridin-3-yl)methanol is a versatile pyridine derivative featuring a tert-butyl substituent at the 6-position and a hydroxymethyl group at the 3-position. This compound serves as a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The tert-butyl group enhances steric and electronic properties, while the hydroxymethyl functionality offers a reactive site for further derivatization, such as esterification or oxidation. Its stable structure and well-defined reactivity make it suitable for constructing complex heterocyclic frameworks. The compound is typically handled under standard laboratory conditions, with purity and stability ensuring consistent performance in synthetic workflows.
(6-tert-butylpyridin-3-yl)methanol structure
1241911-41-0 structure
Product name:(6-tert-butylpyridin-3-yl)methanol
CAS No:1241911-41-0
MF:C10H15NO
MW:165.232202768326
MDL:MFCD28139515
CID:4580014
PubChem ID:22978684

(6-tert-butylpyridin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (6-tert-Butylpyridin-3-yl)methanol
    • (6-tert-butylpyridin-3-yl)methanol
    • MDL: MFCD28139515
    • Inchi: 1S/C10H15NO/c1-10(2,3)9-5-4-8(7-12)6-11-9/h4-6,12H,7H2,1-3H3
    • InChI Key: RPUJAWBFTVIVNK-UHFFFAOYSA-N
    • SMILES: C1=NC(C(C)(C)C)=CC=C1CO

(6-tert-butylpyridin-3-yl)methanol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM411839-250mg
(6-tert-butylpyridin-3-yl)methanol
1241911-41-0 95%+
250mg
$545 2022-06-13
Chemenu
CM411839-500mg
(6-tert-butylpyridin-3-yl)methanol
1241911-41-0 95%+
500mg
$844 2022-06-13
TRC
B490575-5mg
(6-tert-Butylpyridin-3-yl)methanol
1241911-41-0
5mg
$ 50.00 2022-06-07
TRC
B490575-50mg
(6-tert-Butylpyridin-3-yl)methanol
1241911-41-0
50mg
$ 295.00 2022-06-07
Enamine
EN300-194149-0.05g
(6-tert-butylpyridin-3-yl)methanol
1241911-41-0 95%
0.05g
$229.0 2023-09-17
Aaron
AR01BHUH-1g
(6-tert-butylpyridin-3-yl)methanol
1241911-41-0 95%
1g
$1381.00 2025-02-09
Enamine
EN300-194149-1g
(6-tert-butylpyridin-3-yl)methanol
1241911-41-0 95%
1g
$986.0 2023-09-17
Aaron
AR01BHUH-5g
(6-tert-butylpyridin-3-yl)methanol
1241911-41-0 95%
5g
$3955.00 2023-12-16
A2B Chem LLC
AW14861-2.5g
(6-tert-butylpyridin-3-yl)methanol
1241911-41-0 95%
2.5g
$2068.00 2024-04-20
A2B Chem LLC
AW14861-50mg
(6-tert-butylpyridin-3-yl)methanol
1241911-41-0 95%
50mg
$277.00 2024-04-20

(6-tert-butylpyridin-3-yl)methanol Related Literature

Additional information on (6-tert-butylpyridin-3-yl)methanol

The Compound (6-Tert-Butylpyridin-3-Yl)Methanol: A Comprehensive Overview

(6-Tert-butylpyridin-3-yl)methanol, also known by its CAS number 1241911-41-0, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their versatility in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of (6-Tert-butylpyridin-3-yl)methanol consists of a pyridine ring substituted with a tert-butyl group at the 6-position and a hydroxymethyl group at the 3-position, making it a valuable molecule for further exploration.

The synthesis of (6-Tert-butylpyridin-3-yl)methanol typically involves multi-step organic reactions, often starting from pyridine derivatives and incorporating functional groups through substitution or addition reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield. The tert-butyl group at the 6-position plays a crucial role in stabilizing the molecule's structure, while the hydroxymethyl group at the 3-position introduces hydrophilic properties, making it suitable for various applications.

One of the most promising areas of research involving (6-Tert-butylpyridin-3-yl)methanol is its potential use in drug development. Studies have shown that this compound exhibits significant biological activity, particularly in inhibiting certain enzymes and receptors associated with diseases such as cancer and neurodegenerative disorders. For instance, recent research has highlighted its ability to modulate kinase activity, which is critical in cellular signaling pathways. These findings suggest that (6-Tert-butylpyridin-3-Yl)Methanol could serve as a lead compound for developing novel therapeutic agents.

In addition to its pharmacological applications, (6-Tert-butylpyridin-3-Yl)Methanol has also been explored for its role in agrochemicals. Its ability to interact with plant enzymes and influence growth patterns has led to investigations into its potential as a plant growth regulator or an agent for combating pests. Field trials have demonstrated promising results, indicating that this compound could be an eco-friendly alternative to conventional pesticides.

The environmental impact of (6-Tert-butylpyridin-3-Yl)Methanol is another area of active research. Scientists are examining its biodegradability and toxicity levels to assess its safety for use in various industrial processes. Preliminary studies suggest that it has low toxicity and can be effectively degraded under specific environmental conditions, making it a sustainable choice for green chemistry applications.

From a materials science perspective, (6-Tert-butylpyridin-3-Yl)Methanol has shown potential as a building block for advanced materials such as polymers and coordination compounds. Its ability to form stable complexes with metal ions has opened avenues for developing new materials with unique electronic and optical properties. Researchers are particularly interested in its applications in organic electronics and sensors.

In conclusion, (6-Tert-butylpyridin-3-Yl)Methanol, CAS No. 1241911-41-0, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable molecule for future innovations. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing science and technology.

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